96-66-2

4,4'-Thiobis(2-tert-butyl-6-methylphenol)

In Stock

• CAS RN:
• 96-66-2

• Formula:
• C22H30O2S

• InChI:
• InChI=1S/C22H30O2S/c1-13-9-15(11-17(19(13)23)21(3,4)5)25-16-10-14(2)20(24)18(12-16)22(6,7)8/h9-12,23-24H,1-8H3

• InChIKey:
• YFHKLSPMRRWLKI-UHFFFAOYSA-N

• 4,4'-Thiobis(2-tert-butyl-6-methylphenol), also known as 4,4'-Thiobis(2-tert-butyl-6-methylphenol), is a useful research compound. Its molecular formula is C22H30O2S and its molecular weight is 358.5 g/mol. The purity is usually 95%.

2-Bromo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one

In Stock

• CAS RN:
• 5896-66-2

• Formula:
• C12H13BrO

• InChI:
• InChI=1S/C12H13BrO/c13-8-12(14)11-6-5-9-3-1-2-4-10(9)7-11/h5-7H,1-4,8H2

• InChIKey:
• WZNSNVNABYKOAU-UHFFFAOYSA-N

• 2-Bromo-1-(5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H13BrO and its molecular weight is 253.13 g/mol. The purity is usually 95%.

Methyl 5-cyanopyridine-2-carboxylate

In Stock

• CAS RN:
• 76196-66-2

• Formula:
• C8H6N2O2

• InChI:
• InChI=1S/C8H6N2O2/c1-12-8(11)7-3-2-6(4-9)5-10-7/h2-3,5H,1H3

• InChIKey:
• WJZGQRSIPFDCJX-UHFFFAOYSA-N

• Methyl 5-cyanopyridine-2-carboxylate is a useful research compound. Its molecular formula is C8H6N2O2 and its molecular weight is 162.15 g/mol. The purity is usually 95%.

6-hydroxy-4H-thiochromen-4-one

In Stock

• CAS RN:
• 26096-66-2

• Formula:
• C9H6O2S

• InChI:
• InChI=1S/C9H6O2S/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5,10H

• InChIKey:
• PKQQBCNPWMDBGG-UHFFFAOYSA-N

• 6-hydroxy-4H-thiochromen-4-one is a useful research compound. Its molecular formula is C9H6O2S and its molecular weight is 178.21. The purity is usually 95%.

N-butyl-2-nitroaniline

In Stock

• CAS RN:
• 42896-66-2

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14/h4-7,11H,2-3,8H2,1H3

• InChIKey:
• GYEZPZDTULJGHH-UHFFFAOYSA-N

• N-butyl-2-nitroaniline is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.

3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde

In Stock

• CAS RN:
• 869496-66-2

• Formula:
• C11H8FNO2

• InChI:
• InChI=1S/C11H8FNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3

• InChIKey:
• GKFSKVZRERHBQP-UHFFFAOYSA-N

• 3-(4-Fluorophenyl)-5-methylisoxazole-4-carboxaldehyde is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.

2-((9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide

Usually In Stock

• CAS RN:
• 872196-66-2

• Formula:
• C27H23N3O4S

• InChI:
• InChI=1S/C27H23N3O4S/c1-32-21-13-7-6-12-20(21)28-23(31)16-35-27-19-15-18-11-8-14-22(33-2)24(18)34-26(19)29-25(30-27)17-9-4-3-5-10-17/h3-14H,15-16H2,1-2H3,(H,28,31)

• InChIKey:
• SJOGDVSCXUOWPN-UHFFFAOYSA-N

• 2-((9-methoxy-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H23N3O4S and its molecular weight is 485.56. The purity is usually 95%.

N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-66-2

• Formula:
• C16H19N5O4S

• InChI:
• InChI=1S/C16H19N5O4S/c1-25-8-7-18-11(22)9-26-16-20-13(17)12(15(24)21-16)19-14(23)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,18,22)(H,19,23)(H3,17,20,21,24)

• InChIKey:
• CQSURUZHVDOVKX-UHFFFAOYSA-N

• N-(4-amino-2-((2-((2-methoxyethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C16H19N5O4S and its molecular weight is 377.42. The purity is usually 95%.

9-(4-Chlorophenyl)-3-[(3-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893996-66-2

• Formula:
• C23H21Cl2N5O2

• InChI:
• InChI=1S/C23H21Cl2N5O2/c1-14-11-28(18-8-6-16(24)7-9-18)22-26-20-19(29(22)12-14)21(31)30(23(32)27(20)2)13-15-4-3-5-17(25)10-15/h3-10,14H,11-13H2,1-2H3

• InChIKey:
• WCNNRRCOASTHQF-UHFFFAOYSA-N

• 9-(4-Chlorophenyl)-3-[(3-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H21Cl2N5O2 and its molecular weight is 470.35. The purity is usually 95%.

2-[2-(2-Acetyloxyacetyl)pyrrol-1-yl]ethyl acetate

• CAS RN:
• 136396-66-2

• Formula:
• C12H15NO5

• InChI:
• InChI=1S/C12H15NO5/c1-9(14)17-7-6-13-5-3-4-11(13)12(16)8-18-10(2)15/h3-5H,6-8H2,1-2H3

• InChIKey:
• MQOIQZQZKFIVMH-UHFFFAOYSA-N

• 2-[2-(2-Acetyloxyacetyl)pyrrol-1-yl]ethyl acetate, also known as 2-[2-(2-Acetyloxyacetyl)pyrrol-1-yl]ethyl acetate, is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.

Trifluoromethylacetylene methyl alcohol

• CAS RN:
• 128496-66-2

• Formula:
• C19H21F3O2

• InChI:
• InChI=1S/C19H21F3O2/c1-18(17(24)7-9-19(20,21)22)8-6-16-13(11-18)3-2-12-10-14(23)4-5-15(12)16/h4-5,10,13,16-17,23-24H,2-3,6,8,11H2,1H3/t13-,16-,17+,18-/m1/s1

• InChIKey:
• GCEHLIQGBSTENM-NKGKWGDASA-N

• Trifluoromethylacetylene methyl alcohol, also known as Trifluoromethylacetylene methyl alcohol, is a useful research compound. Its molecular formula is C19H21F3O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.

rac-(3R,4R)-1-({4',6'-dihydrospiro[cyclopropane-1,5'-pyrrolo[1,2-b]pyrazol]-2'-yl}carbonyl)-4-(4-fluorophenyl)piperidin-3-amine hydrochloride, trans

In Stock

• CAS RN:
• 2418596-66-2

• Formula:
• C20H24ClFN4O

• Rac-(3R,4R)-1-({4',6'-dihydrospiro[cyclopropane-1,5'-pyrrolo[1,2-b]pyrazol]-2'-yl}carbonyl)-4-(4-fluorophenyl)piperidin-3-amine hydrochloride, trans is a useful research compound. Its molecular formula is C20H24ClFN4O and its molecular weight is 390.9. The purity is usually 95%.

2-Tert-butyl-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 1153296-66-2

• Formula:
• C11H18N2O

• InChI:
• InChI=1S/C11H18N2O/c1-7(2)8-6-9(14)13-10(12-8)11(3,4)5/h6-7H,1-5H3,(H,12,13,14)

• InChIKey:
• SHAUXULMHMNNNU-UHFFFAOYSA-N

• 2-Tert-butyl-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.

4-(4-Chlorophenyl)-6-hydroxy-2-(pyridin-2-yl)pyrimidine-5-carbonitrile

In Stock

• CAS RN:
• 1797296-66-2

• Formula:
• C16H9ClN4O

• InChI:
• InChI=1S/C16H9ClN4O/c17-11-6-4-10(5-7-11)14-12(9-18)16(22)21-15(20-14)13-3-1-2-8-19-13/h1-8H,(H,20,21,22)

• InChIKey:
• DOCCGDVUESDPSU-UHFFFAOYSA-N

• 4-(4-Chlorophenyl)-6-hydroxy-2-(pyridin-2-yl)pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C16H9ClN4O and its molecular weight is 308.72 g/mol. The purity is usually 95%.

N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-propylpentanamide

In Stock

• CAS RN:
• 1019096-66-2

• Formula:
• C22H26N4O3S

• InChI:
• InChI=1S/C22H26N4O3S/c1-4-6-15(7-5-2)21(27)24-20-10-14(3)25-26(20)22-23-17(12-30-22)16-8-9-18-19(11-16)29-13-28-18/h8-12,15H,4-7,13H2,1-3H3,(H,24,27)

• InChIKey:
• NWMCEIAWXQSHLD-UHFFFAOYSA-N

• N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-propylpentanamide is a useful research compound. Its molecular formula is C22H26N4O3S and its molecular weight is 426.5 g/mol. The purity is usually 95%.

(E)-2,6-di-tert-butyl-4-(4-methoxystyryl)-2H-pyran-2-ylium perchlorate

In Stock

• CAS RN:
• 1352296-66-2

• Formula:
• C22H29ClO6

• InChI:
• InChI=1S/C22H29O2.ClHO4/c1-21(2,3)19-14-17(15-20(24-19)22(4,5)6)9-8-16-10-12-18(23-7)13-11-16;2-1(3,4)5/h8-15H,1-7H3;(H,2,3,4,5)/q+1;/p-1/b9-8+;

• InChIKey:
• SRYRJYITPCNIFC-HRNDJLQDSA-M

• (E)-2,6-di-tert-butyl-4-(4-methoxystyryl)-2H-pyran-2-ylium perchlorate is a useful research compound. Its molecular formula is C22H29ClO6 and its molecular weight is 424.92. The purity is usually 95%.

8-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonylquinoline

Usually In Stock

• CAS RN:
• 2379996-66-2

• Formula:
• C19H20N4O3S

• InChI:
• InChI=1S/C19H20N4O3S/c24-27(25,17-6-1-4-16-5-2-9-20-18(16)17)23-12-7-15(8-13-23)14-26-19-21-10-3-11-22-19/h1-6,9-11,15H,7-8,12-14H2

• InChIKey:
• LETFPBYWGBECCV-UHFFFAOYSA-N

• 8-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonylquinoline is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.